Cas no 2763758-47-8 (3-[3-(3-Azidopropoxy)propoxy]aniline)

• Product Name: 3-[3-(3-Azidopropoxy)propoxy]aniline
• CAS No: 2763758-47-8
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5560242
• PubChem ID: 165997418
• Update Time: 2025-06-22

3-[3-(3-Azidopropoxy)propoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3-azidopropoxy)propoxy]aniline
• EN300-37276299
• 2763758-47-8
• 3-[3-(3-Azidopropoxy)propoxy]aniline

• Inchi： 1S/C12H18N4O2/c13-11-4-1-5-12(10-11)18-9-3-8-17-7-2-6-15-16-14/h1,4-5,10H,2-3,6-9,13H2
• InChI Key： XGDDZHSBFYVWIG-UHFFFAOYSA-N
• SMILES： O(CCCN=[N+]=[N-])CCCOC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.8Ų

Additional information on 3-[3-(3-Azidopropoxy)propoxy]aniline

3-[3-(3-Azidopropoxy)propoxy]aniline (CAS No: 2763758-47-8)

Introduction to 3-[3-(3-Azidopropoxy)propoxy]aniline (CAS No: 2763758-47-8)

3-[3-(3-Azidopropoxy)propoxy]aniline, a compound with the CAS registry number 2763758-47-8, is an organic molecule of significant interest in various scientific and industrial applications. This compound is characterized by its unique structure, which includes an aniline moiety connected to a propoxyl chain that terminates with an azide group (-N₃). The presence of the azide group makes this compound particularly valuable in fields such as click chemistry, polymer synthesis, and drug delivery systems.

Recent advancements in chemical synthesis have enabled the precise control of molecular architectures, allowing compounds like 3-[3-(3-Azidopropoxy)propoxy]aniline to be utilized in innovative ways. For instance, the azide group is highly reactive and can participate in [Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC)] reactions, a cornerstone of click chemistry. This reactivity has been leveraged in the development of bioconjugates, cross-linked polymers, and sensors with tailored functionalities.

The structural design of 3-[3-(3-Azidopropoxy)propoxy]aniline also lends itself to applications in materials science. Researchers have explored its potential as a building block for constructing stimuli-responsive materials, where the azide group can serve as a reactive handle for post-polymerization modifications. Additionally, the compound's ability to undergo controlled polymerization has been highlighted in recent studies, offering new avenues for creating advanced materials with tunable mechanical and electronic properties.

In the realm of pharmacology, 3-[3-(3-Azidopropoxy)propoxy]aniline has shown promise as a precursor for bioactive molecules. Its azide functionality can be converted into amine groups via reduction, enabling the synthesis of peptidomimetics and other bioactive agents. Recent research has demonstrated its utility in generating libraries of compounds for high-throughput screening, accelerating drug discovery processes.

The synthesis of 3-[3-(3-Azidopropoxy)propoxy]aniline typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. The compound's physical properties, such as its melting point and solubility profile, have been well-characterized, facilitating its use in diverse experimental setups.

From an environmental standpoint, understanding the degradation pathways of 2763758-47-8 is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, providing insights into its persistence in natural systems.

In conclusion, 3-[3-(3-Azidopropoxy)propoxy]aniline (CAS No: 2763758-47-8) stands out as a versatile compound with applications spanning multiple disciplines. Its unique chemical properties and reactivity continue to drive innovation across academia and industry alike.